Cas no 54196-63-3 (1H-Isoindole-1,3(2H)-dione,2-[[4-(2-benzoyl-4-chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl]methyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-[[4-(2-benzoyl-4-chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl]methyl]-
• CAS No: 54196-63-3
• MF: C₂₅H₁₇ClN₄O₃
• MW: 456.880484342575
• CID: 355199
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2-[[4-(2-benzoyl-4-chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[[4-(2-benzoyl-4-chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl]methyl]-
• 1H-Isoindole-1,3(2H)-dione, 2-[[4-(2-benzoyl-4-chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl]methyl]-

• Inchi： 1S/C25H17ClN4O3/c1-15-27-28-22(14-29-24(32)18-9-5-6-10-19(18)25(29)33)30(15)21-12-11-17(26)13-20(21)23(31)16-7-3-2-4-8-16/h2-13H,14H2,1H3
• InChI Key： ABHCUUOXSGMMOD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1N(C2=CC=C(Cl)C=C2C(=O)C2=CC=CC=C2)C(C)=NN=1

Computed Properties

• Exact Mass: 456.09911

Experimental Properties

• PSA: 85.16